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Compound of Interest

Compound Name: DL-Mannitol-13C

Cat. No.: B12419977

In-Depth Technical Guide to DL-Mannitol-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of DL-Mannitol-13C6, a stable
isotope-labeled compound crucial for metabolic research. This document details its chemical
properties, applications, and a general experimental protocol for its use in metabolic flux

analysis.

Core Compound Information

DL-Mannitol-13C6 is the uniformly labeled stable isotope form of DL-Mannitol, where all six
carbon atoms are the carbon-13 isotope. It is important to note that while the DL-racemic
mixture is specified, commercially available and researched forms are predominantly the D-
isomer, D-Mannitol-13C6. The information presented herein primarily pertains to the D-isomer
due to the availability of data.

Chemical and Physical Properties

The fundamental chemical identifiers and physical properties of D-Mannitol-13C6 are
summarized in the table below.
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Property Value Reference

287112-34-9 (for D-[UL-
CAS Number _ [11[2][3][4]
13C6]Mannitol)

Molecular Formula 13C6H1406 [31[5][6]

Molecular Weight 188.13 g/mol 31516171

D-[UL-13C6]Mannitol, D-

Synonyms Mannitol (U-13C6, 99%), 3Ce-  [3][4]
Mannite

Form Solid [41[7]

Appearance White to Off-White [4]

Melting Point 167-170 °C [4][7]

Isotopic Purity 99 atom % 13C [7]

Applications in Research and Drug Development

The primary application of D-Mannitol-13C6 is as a tracer in 3C-Metabolic Flux Analysis (*3C-
MFA). This technique is instrumental in quantifying the flow of carbon through intracellular
metabolic pathways. By introducing **C-labeled substrates, such as D-Mannitol-13C6, into a
biological system, researchers can track the incorporation of 13C into various metabolites. This
allows for the elucidation of metabolic pathway activities and the identification of metabolic
bottlenecks, which is critical in disease research and drug development.

D-Mannitol-13C6 can also be utilized as an internal standard in quantitative analyses by
Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS).

Experimental Protocols

A generalized experimental protocol for conducting a *C-Metabolic Flux Analysis study using
D-Mannitol-13C6 is outlined below. Specific parameters will need to be optimized based on the
cell type and experimental objectives.

13C-Metabolic Flux Analysis Protocol
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e Cell Culture and Isotope Labeling:
o Culture cells to the desired confluence in a standard growth medium.

o To initiate the labeling experiment, replace the standard medium with a specially
formulated medium containing D-Mannitol-13C6 as the carbon source tracer.

o Incubate the cells for a duration sufficient to achieve isotopic steady-state, where the
labeling of intracellular metabolites is stable. This timeframe should be determined
empirically for the specific biological system.

o Metabolite Extraction:

o After the labeling period, rapidly quench the metabolic activity of the cells, typically using a
cold solvent such as liquid nitrogen or cold methanol.

o Extract the intracellular metabolites using an appropriate solvent system, for example, a
mixture of methanol, acetonitrile, and water.

e Sample Analysis:

o Analyze the extracted metabolites using analytical techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass
Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.

o These methods will determine the mass isotopomer distribution for key metabolites,
revealing the extent of 3C incorporation from the D-Mannitol-13C6 tracer.

o Data Analysis and Flux Calculation:

o The measured mass isotopomer distributions are then used in computational models to
estimate the intracellular metabolic fluxes.

o This involves fitting the experimental data to a metabolic network model to solve for the
flux values that best explain the observed labeling patterns.

Visualizations
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The following diagrams illustrate a typical experimental workflow for 3C-Metabolic Flux
Analysis and the central metabolic pathways where D-Mannitol-13C6 is metabolized.

Experimental Workflow for 33C-Metabolic Flux Analysis
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Caption: A generalized workflow for a 13C-Metabolic Flux Analysis experiment.
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Caption: Involvement of Mannitol in central carbon metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [DL-Mannitol-13C6 CAS number and molecular
formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419977#dl-mannitol-13c6-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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